N-benzyl-2-((6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H24ClN5O2S/c1-3-30-22-21(16(2)28-30)27-24(29(23(22)32)14-18-9-11-19(25)12-10-18)33-15-20(31)26-13-17-7-5-4-6-8-17/h4-12H,3,13-15H2,1-2H3,(H,26,31)
• InChI Key: WOUKZUIDGQNTET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H24ClN5O2S
• Molecular Weight: 482.0 g/mol
• CAS No.: 1163295-08-6

Description

The compound is known as N-Benzyl-2-{[6-(4-chlorobenzyl)-1-ethyl-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetamide. It has a molecular formula of C24H24ClN5O2S, an average mass of 481.998 Da, and a monoisotopic mass of 481.133911 Da.

Physical And Chemical Properties Analysis

The compound has a density of 1.4±0.1 g/cm3, a molar refractivity of 133.8±0.5 cm3, and a molar volume of 356.9±7.0 cm3. It has 7 hydrogen bond acceptors, 1 hydrogen bond donor, and 8 freely rotating bonds. The compound has an ACD/LogP of 3.58, an ACD/LogD (pH 5.5) of 3.51, an ACD/BCF (pH 5.5) of 275.64, and an ACD/KOC (pH 5.5) of 1942.71. The polar surface area of the compound is 105 Å2, and its polarizability is 53.0±0.5 10-24 cm3. The surface tension of the compound is 53.2±7.0 dyne/cm.

Scientific Research Applications

Heterocyclic Synthesis with Activated Nitriles

Researchers have developed new derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine through reactions involving compound 1a with acetic anhydride, leading to the synthesis of various heterocyclic compounds including pyrazolo, chromeno, pyrimido, and thiopyrimidine derivatives. These compounds were characterized by IR, 1H-NMR, and mass spectral studies, indicating potential for diverse applications in medicinal chemistry (Elian, Abdelhafiz, & abdelreheim, 2014).

Insecticidal and Antibacterial Potentials

A study explored the synthesis of various heterocycles incorporating a thiadiazole moiety, demonstrating their insecticidal and antibacterial potentials. These compounds were synthesized as potential agents against the cotton leafworm, Spodoptera littoralis, indicating their significance in agricultural applications and the development of new pesticides (Fadda et al., 2017).

Antitumor Activity

Research on the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has shown promising antitumor activity. These studies highlight the potential therapeutic applications of such compounds in treating various cancers, showcasing the importance of heterocyclic chemistry in drug discovery and development (Albratty, El-Sharkawy, & Alam, 2017).

Antioxidant Activity

Novel coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and evaluated for their antioxidant activity. These compounds exhibit significant antioxidant properties, highlighting their potential in the development of new antioxidant agents and their role in combating oxidative stress-related diseases (Chkirate et al., 2019).